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Compound of Interest

Compound Name: BRD9 Degrader-2

Cat. No.: B15540940 Get Quote

Mechanism of Action: PROTAC-Mediated BRD9
Degradation
BRD9 degradation is most effectively achieved using heterobifunctional molecules known as

PROTACs. These molecules simultaneously bind to BRD9 and an E3 ubiquitin ligase, such as

Cereblon (CRBN). This induced proximity forms a ternary complex, leading to the ubiquitination

of BRD9, which marks it for subsequent degradation by the 26S proteasome. This approach

eliminates both the scaffolding and bromodomain-reader functions of BRD9, often resulting in a

more profound biological effect than simple inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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